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Compound of Interest

Compound Name: Amidepin

CAS No.: 90405-00-8

Cat. No.: B1194052

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amlodipine is a third-generation dihydropyridine calcium channel blocker widely prescribed for

the treatment of hypertension and angina.[1][2] It functions by inhibiting the influx of calcium

ions into vascular smooth muscle and cardiac muscle, leading to vasodilation and a reduction

in blood pressure.[2][3][4] Accurate and sensitive quantification of amlodipine in biological

matrices is crucial for pharmacokinetic studies, bioequivalence trials, and therapeutic drug

monitoring. This application note provides a detailed protocol for the robust and sensitive

quantification of amlodipine in human plasma using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS).

Quantitative Data Summary
The following tables summarize the performance characteristics of the described LC-MS/MS

method for amlodipine quantification, compiled from various validated studies.

Table 1: Linearity and Sensitivity
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Parameter Value Reference

Linearity Range 0.05 - 20 ng/mL [5]

Correlation Coefficient (r²) > 0.998 [5]

Lower Limit of Quantification

(LLOQ)
0.05 ng/mL [5]

Limit of Detection (LOD) 6 pg/mL [5]

Table 2: Precision and Accuracy

Quality
Control
Sample

Concentrati
on (ng/mL)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy
(%)

Reference

LLOQ 0.05 < 15 < 15 85 - 115 [2]

Low QC

(LQC)
0.15 < 10 < 10

94.87 -

102.44
[5][6]

Medium QC

(MQC)
8 < 10 < 10

94.87 -

102.44
[5][6]

High QC

(HQC)
19 < 10 < 10

94.87 -

102.44
[5][6]

Experimental Protocols
Sample Preparation (Liquid-Liquid Extraction)
This protocol outlines a common liquid-liquid extraction (LLE) procedure for the extraction of

amlodipine from human plasma.

Materials:

Human plasma samples

Amlodipine analytical standard
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Internal Standard (IS) solution (e.g., Desipramine or Amlodipine-d4)[5][7]

Ammonium bicarbonate buffer (10 mM, pH 10.0)[5]

Extraction solvent: Methyl-tert-butyl ether and hexane (80:20, v/v)[5]

Reconstitution solvent: Mobile phase

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Pipette 200 µL of human plasma into a clean microcentrifuge tube.

Spike with an appropriate amount of internal standard solution.

Add 70 µL of 10 mM ammonium bicarbonate buffer (pH 10.0) and vortex briefly.[5]

Add 1 mL of the extraction solvent (methyl-tert-butyl ether:hexane, 80:20 v/v).[5]

Vortex for 5 minutes to ensure thorough mixing.

Centrifuge at 10,000 rpm for 10 minutes to separate the aqueous and organic layers.

Carefully transfer the upper organic layer to a new tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 200 µL of the mobile phase.

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC)
Instrumentation:
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High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UPLC) system.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., Acquity UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm

or Luna® HST C18, 50 mm x 3 mm, 2.5 µm)[4][5]

Mobile Phase: Acetonitrile and 10 mM ammonium acetate (pH 4.0) in a 90:10 (v/v) ratio.[5]

An alternative is a gradient elution with acetonitrile and water (both containing 0.3% formic

acid).[4]

Flow Rate: 0.20 mL/min for HPLC or 0.35 mL/min for UPLC.[4][5]

Injection Volume: 5 - 20 µL.

Column Temperature: 30°C.[5]

Run Time: 5 minutes.[5]

Mass Spectrometry (MS/MS)
Instrumentation:

Triple quadrupole mass spectrometer.

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Amlodipine: m/z 409.17 → 238.19 and m/z 409.17 → 294.09.[5]

Desipramine (IS): m/z 267.09 → 208.06.[5]

Amlodipine-d4 (IS): Specific transition for the deuterated standard.[7]
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Source Temperature: 120°C.[5]

Desolvation Temperature: 350°C.[5]

Cone Gas Flow: 30 L/Hr.[5]

Desolvation Gas Flow: 700 L/Hr.[5]

Visualizations
Experimental Workflow
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Caption: LC-MS/MS workflow for Amlodipine quantification.
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Signaling Pathway: Amlodipine's Mechanism of Action
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Caption: Amlodipine's primary mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. What is the mechanism of Amlodipine? [synapse.patsnap.com]

3. Amlodipine Action Pathway | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Amlodipine - Wikipedia [en.wikipedia.org]

5. Dual mechanism of action of amlodipine in human vascular smooth muscle cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. The calcium channel blocker amlodipine exerts its anti-proliferative action via
p21(Waf1/Cip1) gene activation - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Quantification of Amlodipine in Human
Plasma by LC-MS/MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194052/docs#application-note-quantification-of-
amlodipine-in-human-plasma-by-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1194052?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Amlodipine_s_Role_in_Modulating_Vascular_Smooth_Muscle_Cell_Proliferation_A_Technical_Guide.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-amlodipine
https://pubchem.ncbi.nlm.nih.gov/pathway/PathBank:SMP0000376
https://en.wikipedia.org/wiki/Amlodipine
https://pubmed.ncbi.nlm.nih.gov/11791031/
https://pubmed.ncbi.nlm.nih.gov/11791031/
https://www.researchgate.net/figure/Signalling-pathways-showing-mechanisms-involved-in-the-protective-effects-of-amlodipine_fig6_332095516
https://pubmed.ncbi.nlm.nih.gov/15466360/
https://pubmed.ncbi.nlm.nih.gov/15466360/
https://www.benchchem.com/product/b1194052/docs#application-note-quantification-of-amlodipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/product/b1194052/docs#application-note-quantification-of-amlodipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/product/b1194052/docs#application-note-quantification-of-amlodipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/product/b1194052/docs#application-note-quantification-of-amlodipine-in-human-plasma-by-lc-ms-ms
https://www.benchchem.com/product/b1194052?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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